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Compound of Interest

Compound Name: tert-Butyl methyl terephthalate

Cat. No.: B3076837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the thermal properties of two common

thermoplastic polyesters: Polybutylene Terephthalate (PBT) and Polyethylene Terephthalate

Glycol-modified (PETG). Understanding the distinct thermal behaviors of these materials is

crucial for applications ranging from laboratory equipment and medical devices to packaging

for thermally sensitive pharmaceuticals. This document summarizes key quantitative data,

outlines experimental protocols for thermal analysis, and provides visualizations to illustrate

structure-property relationships and experimental workflows.

Comparative Thermal Property Data
The thermal properties of PBT and PETG differ significantly due to their distinct chemical

structures. PBT is a semi-crystalline polymer, while the addition of cyclohexanedimethanol

(CHDM) to the PET backbone in PETG disrupts crystallization, resulting in an amorphous

polymer. These structural differences have a profound impact on their thermal performance, as

summarized in the table below.
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Thermal Property
Polybutylene
Terephthalate
(PBT)

Polyethylene
Terephthalate
Glycol-modified
(PETG)

Test Method

Melting Temperature

(Tm)
223 - 230 °C[1][2]

Amorphous (no true

melting point)

ASTM D3418 / ISO

11357-3

Glass Transition

Temperature (Tg)
40 - 52 °C[1][2][3] 80 - 85 °C[1][4]

ASTM D3418 / ISO

11357-3

Heat Deflection

Temperature (HDT)

ASTM D648 / ISO 75-

2

@ 0.455 MPa (66 psi) 150 - 160 °C[1][2][5] 70 - 73 °C[1][2][5]

@ 1.82 MPa (264 psi) 50 - 85 °C[5] 63 - 69 °C[1][2][5]

Coefficient of Linear

Thermal Expansion

(CTE)

80 - 100 x 10-6 /K 68 x 10-6 /K[2]
ASTM E831 / ISO

11359-2

Thermal Conductivity 0.21 - 0.2851 W/m·K 0.21 - 0.29 W/m·K[2] ASTM D5930

Structure-Property Relationship
The differences in the thermal properties of PBT and PETG can be directly attributed to their

molecular structures. The longer, more flexible butyl unit in the PBT backbone allows for easier

chain packing and crystallization, leading to a distinct melting point and generally higher heat

deflection temperature under low loads. Conversely, the bulky glycol modification in PETG

hinders chain mobility and prevents crystallization, resulting in an amorphous structure with a

higher glass transition temperature but no sharp melting point.
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Polybutylene Terephthalate (PBT)

Polyethylene Terephthalate Glycol-modified (PETG)

Linear Butylene Terephthalate Units High Chain Packing & Crystallinity

Distinct Melting Point (Tm)

Higher HDT (low load)

Lower Glass Transition (Tg)

Bulky Glycol Units in Backbone Disrupted Chain Packing (Amorphous)

No Distinct Melting Point

Lower HDT

Higher Glass Transition (Tg)
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Thermal Analysis Workflow

Start: Polymer Sample

Sample Preparation
(e.g., molding, cutting)

DSC Analysis
(ASTM D3418 / ISO 11357-3)

HDT Testing
(ASTM D648 / ISO 75-2)

TMA Analysis
(ASTM E831 / ISO 11359-2)

Data Analysis & Interpretation

Comparative Report Generation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and PETG Copolyesters]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3076837#thermal-properties-of-pbt-vs-petg-
copolyesters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://store.astm.org/d0648-18.html
https://www.benchchem.com/product/b3076837#thermal-properties-of-pbt-vs-petg-copolyesters
https://www.benchchem.com/product/b3076837#thermal-properties-of-pbt-vs-petg-copolyesters
https://www.benchchem.com/product/b3076837#thermal-properties-of-pbt-vs-petg-copolyesters
https://www.benchchem.com/product/b3076837#thermal-properties-of-pbt-vs-petg-copolyesters
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3076837?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3076837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

